Cas no 871352-13-5 (PIPERIDINE, 4-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]-)

• Product Name: PIPERIDINE, 4-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]-
• CAS No: 871352-13-5
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 3500354
• PubChem ID: 57438795
• Update Time: 2025-06-12

PIPERIDINE, 4-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• PIPERIDINE, 4-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]-
• 4-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine
• 871352-13-5
• EN300-1930398
• SCHEMBL2783823

• Inchi： 1S/C12H13F4N/c13-11-9(8-4-6-17-7-5-8)2-1-3-10(11)12(14,15)16/h1-3,8,17H,4-7H2
• InChI Key： SPCHPNMJAUTHCU-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1CCNCC1

Computed Properties

• Exact Mass: 247.09841207Da
• Monoisotopic Mass: 247.09841207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on PIPERIDINE, 4-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]-

Professional Introduction to PIPERIDINE, 4-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]

Compound with the CAS number 871352-13-5, specifically identified as PIPERIDINE, 4-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL], represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both fluorine and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric characteristics, making it a valuable candidate for synthesizing novel bioactive molecules.

The chemical structure of this compound consists of a piperidine ring substituted with a phenyl group at the 4-position, which itself is further modified by a 2-fluoro and a 3-trifluoromethyl group. This specific arrangement enhances the compound's interaction with biological targets, thereby increasing its pharmacological efficacy. The fluorine atoms, in particular, are known for their ability to modulate metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can lead to enhanced binding to enzymes and receptors, as well as increased resistance to metabolic degradation. This has made fluorinated piperidine derivatives particularly attractive for the development of treatments targeting various diseases, including cancer and neurological disorders.

One of the most compelling aspects of PIPERIDINE, 4-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL] is its potential as a scaffold for designing new therapeutic agents. Researchers have leveraged its structural features to develop compounds with targeted action against specific disease pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against kinases, which are key enzymes involved in cancer cell proliferation. The combination of the piperidine core with the fluoro-trifluoromethyl phenyl moiety creates a versatile platform for further chemical modifications, enabling the tailoring of properties such as solubility, bioavailability, and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative approaches in modern drug discovery.

Efforts are ongoing to explore the therapeutic potential of PIPERIDINE, 4-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL] through preclinical and clinical studies. Preliminary findings suggest that it may have applications in treating inflammatory diseases by modulating immune responses. Additionally, its structural motif is being investigated for its potential role in developing treatments for neurodegenerative conditions such as Alzheimer's disease. The compound's ability to interact with biological targets in a selective manner makes it a promising candidate for further therapeutic exploration.

The impact of this compound extends beyond its direct therapeutic applications. It serves as an inspiration for chemists and pharmacologists to design new molecules with enhanced properties. The lessons learned from studying its interactions and modifications can be applied to other fluorinated derivatives, accelerating the discovery process in drug development. As research continues to uncover new insights into its mechanisms of action, it is expected that more applications will emerge, solidifying its place as a cornerstone in pharmaceutical innovation.

In conclusion, PIPERIDINE, 4-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL] (CAS no: 871352-13-5) stands out as a pivotal compound in modern medicinal chemistry. Its unique structural features and potential therapeutic benefits make it an invaluable asset in the quest for novel treatments. As scientific understanding evolves and new methodologies are developed, this compound will continue to play a crucial role in shaping the future of pharmaceuticals.